3-[[4-(2,3-dimethylphenyl)-1-piperazinyl]-oxomethyl]-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 3-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H27N3O3S/c1-16-7-5-10-20(17(16)2)23-11-13-24(14-12-23)21(25)18-8-6-9-19(15-18)28(26,27)22(3)4/h5-10,15H,11-14H2,1-4H3
• InChI Key: LLVSVPLTBJKUOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)S(=O)(=O)N(C)C)C

Description

3-[[4-(2,3-dimethylphenyl)-1-piperazinyl]-oxomethyl]-N,N-dimethylbenzenesulfonamide is a member of piperazines.

Scientific Research Applications

Chemical Synthesis and Characterization

The compound 3-[[4-(2,3-dimethylphenyl)-1-piperazinyl]-oxomethyl]-N,N-dimethylbenzenesulfonamide belongs to a class of chemicals that are extensively studied for their medicinal and chemical properties. For instance, Kaneda (2020) discusses the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, indicating the significance of such compounds in the discovery of functionally diverse molecules and pharmaceuticals (Kaneda, 2020).

Biological Activities

Compounds with structures similar to 3-[[4-(2,3-dimethylphenyl)-1-piperazinyl]-oxomethyl]-N,N-dimethylbenzenesulfonamide show a wide range of biological activities. For instance:

• Antimicrobial and Anticancer Properties :

  • The compound Piper chaba Vahl, with similar structural features, is noted for its antimicrobial and anticancer properties, as well as a wide range of other biological activities (Islam et al., 2020).

• Antipsychotic and Antidepressant Effects :

  • Arylcycloalkylamines, which include phenyl piperidines and piperazines, are known for their antipsychotic and antidepressant effects. Substituents on the piperazine nucleus can significantly influence the potency and selectivity of these compounds for D2-like receptors (Sikazwe et al., 2009).

• Anti-mycobacterial Activity :

  • Piperazine, a six-membered nitrogen-containing heterocyclic ring, is an essential core in numerous marketed drugs. Compounds containing piperazine have shown significant activity against Mycobacterium tuberculosis (MTB), including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains (Girase et al., 2020).

• Anxiolytic-like Properties :

  • Certain piperazine derivatives have demonstrated anxiolytic-like activities in animal models, suggesting their potential for development into anxiolytic drugs (Strub et al., 2016).

• Cardioprotective Effects :

  • Compounds like Trimetazidine, structurally related to piperazines, have shown cardioprotective effects when administered before reperfusion, mediated by activation of p38 mitogen-activated protein kinase and Akt signaling (Khan et al., 2010).